4,5-dimethyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide

• IUPAC Name: 4,5-dimethyl-N-[(E)-pyridin-2-ylmethylideneamino]thiophene-3-carboxamide
• InChI: InChI=1S/C13H13N3OS/c1-9-10(2)18-8-12(9)13(17)16-15-7-11-5-3-4-6-14-11/h3-8H,1-2H3,(H,16,17)/b15-7+
• InChI Key: ATDULBXBCUGSQF-VIZOYTHASA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NN=CC2=CC=CC=N2)C
• Isomeric SMILES: CC1=C(SC=C1C(=O)N/N=C/C2=CC=CC=N2)C
• Molecular Formula: C13H13N3OS
• Molecular Weight: 259.33 g/mol

Description

4,5-dimethyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide, also known as DMTTC, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMTTC is a hydrazide derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Organic Synthesis and Chemical Properties

4,5-dimethyl-N'-(2-pyridinylmethylene)-3-thiophenecarbohydrazide and related compounds have been explored for their utility in synthesizing heterocyclic compounds, which are crucial in developing pharmaceuticals, agrochemicals, and dyes. For instance, the synthesis of nitrogen-bridged heterocycles involving thiophene moieties demonstrates the chemical versatility and reactivity of such compounds in forming complex structures with potential biological activity (Kakehi et al., 1994). Additionally, the synthesis of novel 5-((5-substituted-1-H-1,2,4-triazol-3-yl) methyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridines from thienopyridine hydrazide showcases the application of such compounds in producing antifungal agents (Sangshetti et al., 2014).

Pharmacological Applications

The structural features of compounds like this compound have been harnessed in drug design, particularly as anti-inflammatory agents. The incorporation of a pyridine template into thiophene moieties has been reported to enhance the anti-inflammatory activity, suggesting a promising strategy for developing novel anti-inflammatory drugs (Pillai et al., 2003).

Material Science

In material science, compounds with thiophene and pyridine derivatives have been utilized in the development of fluorescent probes for selective discrimination, indicating their potential in sensory applications and environmental monitoring. For instance, the creation of a reaction-based fluorescent probe for discrimination of thiophenols over aliphatic thiols showcases the utility of these compounds in developing sensitive and selective detection techniques (Wang et al., 2012).

Environmental Chemistry

The environmental applications of such compounds are illustrated by studies on corrosion inhibition for mild steel, demonstrating the utility of thiophene-based pyridine derivatives in protecting industrial materials against corrosion, thus extending their lifespan and reducing maintenance costs (Chaitra et al., 2016).